2-(1-Acetylpiperidin-3-yl)acetamide

• IUPAC Name: 2-(1-acetylpiperidin-3-yl)acetamide
• InChI: InChI=1S/C9H16N2O2/c1-7(12)11-4-2-3-8(6-11)5-9(10)13/h8H,2-6H2,1H3,(H2,10,13)
• InChI Key: MVMDMJLBLAJFFN-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC(C1)CC(=O)N
• Molecular Formula: C9H16N2O2
• Molecular Weight: 184.24 g/mol

Description

2-(1-Acetylpiperidin-3-yl)acetamide is a piperidine-derived acetamide compound characterized by a piperidinyl core substituted with an acetyl group at the 1-position and an acetamide moiety at the 3-position.

Comparison with Similar Compounds

Key Structural and Functional Differences

The following table summarizes critical structural and functional differences between 2-(1-Acetylpiperidin-3-yl)acetamide and related compounds from the evidence:

Compound Name	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Features
2-(1-Acetylpiperidin-3-yl)acetamide (Target)	Piperidine	1-Acetyl, 3-acetamide	C₉H₁₆N₂O₂	184.24 (calculated)	Enhanced lipophilicity due to acetyl group; potential CNS activity
(E)-N-(1-Ethylpiperidin-3-yl)-2-(hydroxyimino)acetamide	Piperidine + hydroxyimino	1-Ethyl, 3-acetamide with hydroxyimino	C₁₀H₁₈N₃O₂	212.27	Hydroxyimino group introduces polarity; synthesized via methods A/B (68–72% yield)
N-Phenyl-2-(piperazin-1-yl)acetamide	Piperazine	N-Phenyl, 2-acetamide	C₁₂H₁₇N₃O	219.28	Piperazine core increases hydrogen-bonding capacity; used in neurological studies
2-Chloro-N-(1-methyl-piperidin-3-yl)-acetamide	Piperidine	1-Methyl, 3-chloroacetamide	C₈H₁₅ClN₂O	190.67	Chloro substituent enhances electrophilicity; potential reactivity in synthesis
WH7 (2-(4-chloro-2-methylphenoxy)-N-(4-H-1,2,4-triazol-3-yl) acetamide)	Phenoxy-acetamide	4-Chloro-2-methylphenoxy, triazolyl	C₁₁H₁₂ClN₅O₂	289.70	Agrochemical applications (auxin agonist); phenoxy group improves bioactivity